2'-Deoxycytidine-5'-monophosphate disodium salt

Specification

• Description: 2'-deoxycytosine 5'-monophosphate is a pyrimidine 2'-deoxyribonucleoside 5'-monophosphate having cytosine as the nucleobase. It has a role as an Escherichia coli metabolite and a mouse metabolite. It is a 2'-deoxycytidine phosphate and a pyrimidine 2'-deoxyribonucleoside 5'-monophosphate. It is a conjugate acid of a 2'-deoxycytosine 5'-monophosphate(2-). It is an enantiomer of a 2-deoxy-5-O-phosphono-beta-L-ribofuranosylcytosine.; dCMP is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).; 2'-Deoxycytidine-5'-monophosphate is a natural product found in Arabidopsis thaliana, Apis cerana, and other organisms with data available.; dCMP is a metabolite found in or produced by Saccharomyces cerevisiae.; Deoxycytidine (dihydrogen phosphate). A deoxycytosine nucleotide containing one phosphate group esterified to the deoxyribose moiety in the 2'-,3'- or 5- positions.; See also: Defibrotide Sodium (monomer of); Defibrotide (Bovine) (monomer of); Defibrotide free acid (monomer of).
• CAS No.: 13085-50-2
• Molecular Formula: C9H14N3NaO7P
• Molecular Weight: 330.19 g/mol
• IUPAC Name: [(2R,3S,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methyl dihydrogen phosphate
• Standard InChI: InChI=1S/C9H14N3O7P.Na/c10-7-1-2-12(9(14)11-7)8-3-5(13)6(19-8)4-18-20(15,16)17;/h1-2,5-6,8,13H,3-4H2,(H2,10,11,14)(H2,15,16,17);/t5-,6+,8+;/m0./s1
• Standard InChI Key: YJOLXYLJTPJOHF-OERIEOFYSA-N
• Isomeric SMILES: C1[C@@H]([C@H](O[C@H]1N2C=CC(=NC2=O)N)COP(=O)(O)O)O.[Na]
• SMILES: C1C(C(OC1N2C=CC(=NC2=O)N)COP(=O)([O-])[O-])O.[Na+].[Na+]
• Canonical SMILES: C1C(C(OC1N2C=CC(=NC2=O)N)COP(=O)(O)O)O.[Na]